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N-benzyl-4-O-(beta-galactopyranosyl)glucamine-N-carbodithioate N-benzyl-4-O-(beta-galactopyranosyl)glucamine-N-carbodithioate
Brand Name: Vulcanchem
CAS No.: 126753-66-0
VCID: VC0166477
InChI: InChI=1S/C20H31NO10S2/c22-8-12(25)18(31-19-17(29)16(28)15(27)13(9-23)30-19)14(26)11(24)7-21(20(32)33)6-10-4-2-1-3-5-10/h1-5,11-19,22-29H,6-9H2,(H,32,33)/t11-,12+,13+,14+,15-,16-,17+,18+,19-/m0/s1
SMILES: C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)C(=S)S
Molecular Formula: C20H31NO10S2
Molecular Weight: 509.6 g/mol

N-benzyl-4-O-(beta-galactopyranosyl)glucamine-N-carbodithioate

CAS No.: 126753-66-0

Main Products

VCID: VC0166477

Molecular Formula: C20H31NO10S2

Molecular Weight: 509.6 g/mol

N-benzyl-4-O-(beta-galactopyranosyl)glucamine-N-carbodithioate - 126753-66-0

CAS No. 126753-66-0
Product Name N-benzyl-4-O-(beta-galactopyranosyl)glucamine-N-carbodithioate
Molecular Formula C20H31NO10S2
Molecular Weight 509.6 g/mol
IUPAC Name benzyl-[(2S,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexyl]carbamodithioic acid
Standard InChI InChI=1S/C20H31NO10S2/c22-8-12(25)18(31-19-17(29)16(28)15(27)13(9-23)30-19)14(26)11(24)7-21(20(32)33)6-10-4-2-1-3-5-10/h1-5,11-19,22-29H,6-9H2,(H,32,33)/t11-,12+,13+,14+,15-,16-,17+,18+,19-/m0/s1
Standard InChIKey JGRGMNUUTJDQJK-GSKLIESDSA-N
Isomeric SMILES C1=CC=C(C=C1)CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O)O)C(=S)S
SMILES C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)C(=S)S
Canonical SMILES C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)C(=S)S
Synonyms BLDTC
N-benzyl-4-O-(beta-galactopyranosyl)glucamine-N-carbodithioate
N-benzyl-N-lactyl dithiocarbamate
PubChem Compound 3035499
Last Modified Nov 11 2021
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